1-Diphenylmethyl-4-(2-hydroxy-3-(2-(2-methoxyphenyl)ethylamino)propyl)-piperazine
Cat. No. B8382850
Key on ui cas rn:
143759-61-9
M. Wt: 459.6 g/mol
InChI Key: SHWZMLDQBLRXLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05391552
Procedure details
3.08 g (0.01 mol) of 1-(diphenylmethyl)-4-(2,3-epoxypropyl)piperazine and 2 g (0.01 mol) of 2-(2-methoxyphenyl)ethylamine were refluxed with heating together with 200 ml of DMF for 21 hours in the presence of a catalytic amount of an alkali such as potassium carbonate. DMF was distilled off under reduced pressure, and a residue was extracted with ethyl acetate. After washing with water and drying, the ethyl acetate was distilled off under reduced pressure to obtain 5.1 g of a crude subject compound of a viscous liquid. The obtained compound was refined by flush chromatography and fractional thin-layer chromatography with solvent mixtures of ethyl acetate--methanol and methylene chloride--methanol respectively to obtain 3.05 g of the subject compound in a viscous liquid state.
Quantity
3.08 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH:7]([C:18]2[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=2)[N:8]2[CH2:13][CH2:12][N:11]([CH2:14][CH:15]3[O:17][CH2:16]3)[CH2:10][CH2:9]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH3:24][O:25][C:26]1[CH:31]=[CH:30][CH:29]=[CH:28][C:27]=1[CH2:32][CH2:33][NH2:34].C(=O)([O-])[O-].[K+].[K+]>CN(C=O)C>[C:1]1([CH:7]([C:18]2[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=2)[N:8]2[CH2:13][CH2:12][N:11]([CH2:14][CH:15]([OH:17])[CH2:16][NH:34][CH2:33][CH2:32][C:27]3[CH:28]=[CH:29][CH:30]=[CH:31][C:26]=3[O:25][CH3:24])[CH2:10][CH2:9]2)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:2.3.4|
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Inputs
Step One
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Name
|
|
|
Quantity
|
3.08 g
|
|
Type
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reactant
|
|
Smiles
|
C1(=CC=CC=C1)C(N1CCN(CC1)CC1CO1)C1=CC=CC=C1
|
|
Name
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|
|
Quantity
|
2 g
|
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Type
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reactant
|
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Smiles
|
COC1=C(C=CC=C1)CCN
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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200 mL
|
|
Type
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solvent
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Smiles
|
CN(C)C=O
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Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
DMF was distilled off under reduced pressure
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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a residue was extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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After washing with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
drying
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
the ethyl acetate was distilled off under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to obtain 5.1 g of a crude
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
by flush chromatography and fractional thin-layer chromatography with solvent mixtures of ethyl acetate
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)C(N1CCN(CC1)CC(CNCCC1=C(C=CC=C1)OC)O)C1=CC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.05 g | |
| YIELD: CALCULATEDPERCENTYIELD | 66.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
